Sunflower seed oil
Overview
Description
Sunflower seed oil is an edible oil derived from sunflower seeds. It is a polyunsaturated oil, containing both omega-6 and omega-3 fatty acids. Sunflower seed oil has become increasingly popular over the last few decades due to its versatility and health benefits. Sunflower seed oil can be used in cooking, frying, baking, and as a salad dressing. It is also used in cosmetics, pharmaceuticals, and industrial applications. Sunflower seed oil is rich in vitamins and minerals, and contains beneficial antioxidants and phytochemicals.
Scientific Research Applications
Nutritional Rehabilitation
Sunflower seed oil has been used in a study for the nutritional rehabilitation of children with severe acute malnutrition (SAM). The study found that topical high-linoleate sunflower seed oil was an effective adjunctive treatment for children with SAM . The oil led to systematically higher increases in 26 of 29 fatty acids over time compared to the control .
Skin Barrier Function
Topical emollient therapy, principally with sunflower seed oil, has been shown to augment skin barrier function leading to reduction in water and heat loss and preservation of energy . This is particularly beneficial for children suffering from severe acute malnutrition .
Source of Essential Fatty Acids
Sunflower seed oil is replete with essential fatty acids (EFAs). Its major lipid constituents are polyunsaturated fatty acids (PUFAs) including high concentrations of linoleic acid . These EFAs are crucial for the body as they cannot be synthesized by the body and must be obtained through diet.
Antioxidant Properties
Sunflower seed oil may reduce both total cholesterol and low-density lipoprotein (LDL) cholesterol and offer antioxidant properties . This makes it beneficial for heart health.
Nutritional Value
The common sunflower seed, grown and consumed worldwide, supplies a multitude of nutritious components including protein, unsaturated fats, fiber, vitamins (especially E), selenium, copper, zinc, folate, iron, and more . It can be used as a cooking oil, enjoyed as a roasted or salted snack, dehulled and included as a confectionary nut .
Industrial Use in Food Preparation
Sunflower oil is used in deep-frying and other industrial processes for food preparation due to its high thermo-oxidative stability . In these applications, oils are better than fats due to easy storage and pouring .
Mechanism of Action
Target of Action
Sunflower seed oil, particularly its essential oil, has been found to have several targets of action. The primary targets are genes involved in Type-2 Diabetes (T2D), including PPARA, FABP4, PPARD, PPARG, and CPT2 genes . These genes are part of the PPAR pathway , which plays a crucial role in the regulation of carbohydrate and lipid metabolism .
Mode of Action
Sunflower seed oil interacts with its targets primarily through its active phytoconstituents. The oil contains several active compounds, including phylloquinone, linoleic acid, tricosylic acid, and lignoceric acid . These compounds interact with the target genes, affecting their function and leading to changes in the metabolic pathways associated with T2D .
Biochemical Pathways
The biochemical pathways affected by sunflower seed oil are primarily those involved in carbohydrate and lipid metabolism. The PPAR pathway, which is a major therapeutic target for T2D development, is significantly influenced by the active compounds in sunflower seed oil . This pathway plays a crucial role in the regulation of glucose and lipid metabolism, and its modulation can have significant effects on the management of T2D .
Pharmacokinetics
It is known that the oil contains a high percentage of unsaturated fatty acids, vitamin e, and carotene . These compounds are known to have beneficial health effects, including the ability to delay aging, regulate metabolism, and reduce cholesterol .
Result of Action
The action of sunflower seed oil results in several molecular and cellular effects. Its interaction with the PPAR pathway leads to changes in glucose and lipid metabolism, which can have beneficial effects in the management of T2D . Additionally, the oil’s high content of unsaturated fatty acids, vitamin E, and carotene contributes to its health benefits, including its ability to delay aging, regulate metabolism, and reduce cholesterol .
Action Environment
The action of sunflower seed oil can be influenced by various environmental factors. For instance, climatic changes can affect the absorption and metabolism of nutrients in sunflower, which is reflected in seed yield and oil content and quality . Moreover, the oil’s stability and efficacy can be affected by factors such as temperature, light, and storage conditions .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Sunflower seed oil involves the esterification of oleic acid and linoleic acid with glycerol to form triglycerides, which are then extracted from sunflower seeds using a solvent.", "Starting Materials": [ "Oleic acid", "Linoleic acid", "Glycerol", "Sunflower seeds", "Solvent (e.g. hexane)" ], "Reaction": [ "Mix oleic acid, linoleic acid, and glycerol in a reaction vessel", "Add a catalyst (e.g. sulfuric acid) to the mixture", "Heat the mixture to a temperature of around 60-70°C for several hours to promote esterification", "Allow the mixture to cool and settle, separating the triglycerides from any unreacted starting materials", "Extract the triglycerides from sunflower seeds using a solvent such as hexane", "Filter the extracted oil to remove any impurities", "Refine the oil through processes such as degumming, neutralization, and bleaching to improve its quality and stability" ] } | |
CAS RN |
8001-21-6 |
Product Name |
Sunflower seed oil |
density |
0.92 g/mL at 25 °C (lit.) |
synonyms |
SUNFLOWER OIL; SUNFLOWER SEED OIL; sunflower seed oil from helianthus annuus; HELIANTHUS ANNUUS (SUNFLOWER) SEED OIL; SUNFLOWER SEED OIL FROM HELIANTHUS ANNUUS, PH EUR; helianthi annui oleum raffinatum; HEATEDSUNFLOWEROIL; OLEICACIDRICHSUNFLOWEROIL |
Origin of Product |
United States |
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